An azido-bridged disc-like heptanuclear cobalt(ii) cluster: towards a single-molecule magnet†

Chemical Communications Pub Date: 2006-06-26 DOI: 10.1039/B605459E

Abstract

A disc-like heptanuclear Co(II)-cluster, [Co7(bzp)6(N3)9(CH3O)3]·2ClO4·2H2O (1) (bzp = 2-benzoyl pyridine), mixed-bridged by 3/4 azides1,1 and μ1,1,1) and 1/4 μ1,1,1-methanol, shows slow relaxation at static zero and non-zero fields below 6 K, towards single molecule magnet behavior.

Graphical abstract: An azido-bridged disc-like heptanuclear cobalt(ii) cluster: towards a single-molecule magnet
An azido-bridged disc-like heptanuclear cobalt(ii) cluster: towards a single-molecule magnet†
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